Cas no 83657-16-3 ((R)-UNICONAZOLE)

(R)-UNICONAZOLE structure
Product name:(R)-UNICONAZOLE
(R)-UNICONAZOLE Chemical and Physical Properties
Names and Identifiers
-
- (R)-UNICONAZOLE
- (R)-Uniconazole Standard
- UNII-P34244NB26
- 1H-1,2,4-Triazole-1-ethanol, beta-((4-chlorophenyl)methylene)-alpha-(1,1-dimethylethyl)-, (alphaR,betaE)-
- 1H-1,2,4-TRIAZOLE-1-ETHANOL, .BETA.-((4-CHLOROPHENYL)METHYLENE)-.ALPHA.-(1,1-DIMETHYLETHYL)-, (R-(E))-
- P34244NB26
- (R)-S 3307
- (1E,3R)-1-(4-chlorophenyl)-4,4-dimethyl-2-(1H-1,2,4-triazol-1-yl)pent-1-en-3-ol
- 1H-1,2,4-TRIAZOLE-1-ETHANOL, .BETA.-((4-CHLOROPHENYL)METHYLENE)-.ALPHA.-(1,1-DIMETHYLETHYL)-, (.ALPHA.R,.BETA.E)-
- (E,3R)-1-(4-chlorophenyl)-4,4-dimethyl-2-(1,2,4-triazol-1-yl)pent-1-en-3-ol
- SCHEMBL8322896
- 83657-16-3
- DTXSID701317114
- (R)-(-)-uniconazole
- 1H-1,2,4-Triazole-1-ethanol, ?-[(4-chlorophenyl)methylene]-?-(1,1-dimethylethyl)-, [R-(E)]-; (?R,?E)-?-[(4-Chlorophenyl)methylene]-?-(1,1-dimethylethyl)-1H-1,2,4-triazole-1-ethanol; (R)-S 3307; (R)-Uniconazole
- Uniconazole, (R)-
- Q27286062
- CHEBI:86429
- 1H-1,2,4-Triazole-1-ethanol, beta-((4-chlorophenyl)methylene)-alpha-(1,1-dimethylethyl)-, (R-(E))-
-
- Inchi: InChI=1S/C15H18ClN3O/c1-15(2,3)14(20)13(19-10-17-9-18-19)8-11-4-6-12(16)7-5-11/h4-10,14,20H,1-3H3/b13-8+/t14-/m0/s1
- InChI Key: YNWVFADWVLCOPU-CZAWJFPGSA-N
- SMILES: CC(C)(C)C(C(=CC1=CC=C(C=C1)Cl)N2C=NC=N2)O
Computed Properties
- Exact Mass: 291.1138399g/mol
- Monoisotopic Mass: 291.1138399g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 346
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 50.9Ų
(R)-UNICONAZOLE Related Literature
-
Qi Qu,Jing Wang,Chuan Zeng,Zhimin He RSC Adv., 2021,11, 22744-22750
-
Rong Ding,Tingting Yan,Yi Wang,Yan Long,Guangyin Fan Green Chem., 2021,23, 4551-4559
-
Volker Strauss,Huize Wang,Simon Delacroix,Marc Ledendecker,Pablo Wessig Chem. Sci., 2020,11, 8256-8266
-
Adam Le Gresley,Gilbert Ampem,Martin Grootveld,Benita C. Percival,Declan P. Naughton Food Funct., 2019,10, 7952-7966
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